Cas no 52819-57-5 (2-Chloro-1,3,4-thiadiazole)

2-Chloro-1,3,4-thiadiazole is a heterocyclic compound featuring a thiadiazole ring substituted with a chlorine atom at the 2-position. This structure imparts reactivity suitable for use as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its electron-deficient thiadiazole core facilitates nucleophilic substitution reactions, enabling the introduction of diverse functional groups. The chlorine substituent enhances its utility as a building block for further derivatization. The compound exhibits stability under standard handling conditions, ensuring consistent performance in synthetic applications. Its compatibility with a range of reaction conditions makes it valuable for constructing complex molecular architectures in research and industrial settings.
2-Chloro-1,3,4-thiadiazole structure
2-Chloro-1,3,4-thiadiazole structure
Product Name:2-Chloro-1,3,4-thiadiazole
CAS No:52819-57-5
MF:C2HClN2S
MW:120.560737371445
MDL:MFCD17170010
CID:1027105
PubChem ID:12956468
Update Time:2025-06-09

2-Chloro-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1,3,4-thiadiazole
    • 1,3,4-Thiadiazole, 2-chloro-
    • AC1Q3KXS
    • AGN-PC-00K91P
    • ANW-60130
    • CTK8B8318
    • MolPort-011-144-278
    • SureCN1820715
    • UHOKROAAKKMQQX-UHFFFAOYSA-N
    • AKOS012689848
    • SCHEMBL1820715
    • DTXSID40513902
    • 5-Chloro-[1,3,4]thiadiazole
    • 52819-57-5
    • MFCD17170010
    • 2-Chloro-1,3,4-thiadiazole, AldrichCPR
    • F20631
    • CS-0072002
    • DB-071588
    • SY192339
    • A22036
    • F8880-0798
    • EN300-77812
    • ALBB-031577
    • MDL: MFCD17170010
    • Inchi: 1S/C2HClN2S/c3-2-5-4-1-6-2/h1H
    • InChI Key: UHOKROAAKKMQQX-UHFFFAOYSA-N
    • SMILES: ClC1=NN=CS1

Computed Properties

  • Exact Mass: 119.95503
  • Monoisotopic Mass: 119.9548969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 50.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.559±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 115-117 ºC (water acetone )
  • Boiling Point: 192.1±23.0 ºC (760 Torr),
  • Flash Point: 70.0±22.6 ºC,
  • Solubility: Slightly soluble (7.5 g/l) (25 º C),
  • PSA: 25.78

2-Chloro-1,3,4-thiadiazole Security Information

  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:52819-57-5)2-Chloro-1,3,4-thiadiazole
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Quantity:25KG,200KG,1000KG
Purity:99%
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(CAS:52819-57-5)2-Chloro-1,3,4-thiadiazole
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Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):562.0/162.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:52819-57-5)2-Chloro-1,3,4-thiadiazole
LE5526
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:52819-57-5)2-Chloro-1,3,4-thiadiazole
A22036
Purity:99%/99%
Quantity:5g/1g
Price ($):562.0/162.0
Email